8-methyl-4-(propylamino)pyrido[2,3-d]pyrimidin-7(8H)-one

• IUPAC Name: 8-methyl-4-(propylamino)pyrido[2,3-d]pyrimidin-7-one
• InChI: InChI=1S/C11H14N4O/c1-3-6-12-10-8-4-5-9(16)15(2)11(8)14-7-13-10/h4-5,7H,3,6H2,1-2H3,(H,12,13,14)
• InChI Key: KVMGRYXCQXCFEM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=CC(=O)N(C2=NC=N1)C
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol

Description

The compound “8-methyl-4-(propylamino)pyrido[2,3-d]pyrimidin-7(8H)-one” is a type of pyrido[2,3-d]pyrimidin-7(8H)-one. These compounds are readily accessed by a variety of methods and are a good scaffold for the development of biologically active compounds.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidin-7(8H)-ones involves a variety of methods. For instance, the reaction of 4,6-dichloropyrimidine-5-carbaldehyde with cyanomethyltriphenylphosphonium chloride leads to the formation of new 4-amino-substituted 7-iminopyrido[2,3-d]pyrimidines.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidin-7(8H)-ones addresses key pharmacophoric elements of the kinase ATP pocket.

Scientific Research Applications

Biological Activity and Drug Development

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Synthetic Chemistry and Mechanistic Studies

• Photochemical Dehydrogenation : A serendipitous discovery revealed an autocatalytic photochemical dehydrogenation process for this compound. .
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Heterocyclic Synthesis

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Mechanism of Action

Pyrido[2,3-d]pyrimidin-7(8H)-ones are able to selectively inhibit the activity of various tyrosine kinases. These kinases catalyze phosphate transfer from ATP to tyrosine residues in proteins and represent important targets for antitumor drugs.

Future Directions

The future directions in the research of pyrido[2,3-d]pyrimidin-7(8H)-ones could involve the development of new synthesis methods and the exploration of their biological activities. These compounds have shown promise in the development of biologically active compounds, particularly as kinase inhibitors.